Cas no 1806790-64-6 (6-(Difluoromethyl)-2,3-diiodo-5-hydroxypyridine)

• Product Name: 6-(Difluoromethyl)-2,3-diiodo-5-hydroxypyridine
• CAS No: 1806790-64-6
• MF: C₆H₃F₂I₂NO
• MW: 396.899873018265
• CID: 4917250
• Update Time: 2025-06-11

6-(Difluoromethyl)-2,3-diiodo-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2,3-diiodo-5-hydroxypyridine

• Inchi： 1S/C6H3F2I2NO/c7-5(8)4-3(12)1-2(9)6(10)11-4/h1,5,12H
• InChI Key： DAPAWSHZRRFTSF-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C(=C1)O)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 6-(Difluoromethyl)-2,3-diiodo-5-hydroxypyridine

Recent Advances in the Study of 6-(Difluoromethyl)-2,3-diiodo-5-hydroxypyridine (CAS: 1806790-64-6)

The compound 6-(Difluoromethyl)-2,3-diiodo-5-hydroxypyridine (CAS: 1806790-64-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by the presence of difluoromethyl, diiodo, and hydroxyl functional groups on a pyridine scaffold, exhibits remarkable chemical reactivity and biological activity, making it a promising candidate for drug discovery and development.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a building block for more complex pharmaceutical agents. The presence of multiple halogen atoms and the hydroxyl group provides versatile sites for further chemical modifications, enabling the creation of diverse derivatives with tailored biological properties. Researchers have employed advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and regioselective functionalization, to explore the full potential of this molecule.

In terms of biological activity, preliminary investigations have revealed that 6-(Difluoromethyl)-2,3-diiodo-5-hydroxypyridine demonstrates interesting interactions with various biological targets. The compound has shown moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of inflammatory diseases. Additionally, its unique electronic properties, conferred by the electron-withdrawing difluoromethyl and iodine substituents, make it particularly interesting for studying protein-ligand interactions and drug-receptor binding mechanisms.

Recent structural-activity relationship (SAR) studies have begun to elucidate how modifications to the pyridine core affect the compound's biological profile. Researchers have found that the specific arrangement of substituents creates a distinct electronic environment that influences both the compound's reactivity and its interactions with biological macromolecules. These findings are paving the way for the rational design of more potent and selective analogs with improved pharmacological properties.

From a drug development perspective, the compound's physicochemical properties have been carefully evaluated. The presence of iodine atoms contributes to increased molecular weight and lipophilicity, which must be carefully balanced with other molecular parameters to ensure optimal drug-like characteristics. Current research efforts are focused on optimizing these properties while maintaining or enhancing the desired biological activity.

Looking forward, 6-(Difluoromethyl)-2,3-diiodo-5-hydroxypyridine represents an exciting platform for medicinal chemistry exploration. Its unique combination of structural features offers numerous opportunities for the development of novel therapeutic agents, particularly in areas where halogen-rich compounds have shown promise, such as antimicrobial and anticancer therapies. As research continues, we anticipate seeing more sophisticated derivatives of this compound entering preclinical evaluation, potentially leading to new treatment options for various diseases.